Cas no 652979-82-3 (Pyrazinecarboxylic acid, 5-(4-fluorophenyl)-)

• Product Name: Pyrazinecarboxylic acid, 5-(4-fluorophenyl)-
• CAS No: 652979-82-3
• MF: C₁₁H₇FN₂O₂
• MW: 218.183885812759
• CID: 401143
• PubChem ID: 23080282
• Update Time: 2025-04-19

Pyrazinecarboxylic acid, 5-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxylic acid, 5-(4-fluorophenyl)-
• 5-(4-fluorophenyl)pyrazine-2-carboxylic acid
• 5-(4-fluorophenyl)-2-pyrazinecarboxylic acid
• UDUYQYBNZRZQIZ-UHFFFAOYSA-N
• DTXSID40630360
• SCHEMBL3744416
• 652979-82-3

• Inchi： 1S/C11H7FN2O2/c12-8-3-1-7(2-4-8)9-5-14-10(6-13-9)11(15)16/h1-6H,(H,15,16)
• InChI Key： UDUYQYBNZRZQIZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=NC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 218.04921
• Monoisotopic Mass: 218.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08